Cas no 1203500-12-2 ((E)-Methyl 3-(2-aminopyridin-3-yl)acrylate)

• Product Name: (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate
• CAS No: 1203500-12-2
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD13563054
• CID: 1076388
• PubChem ID: 329771814
• Update Time: 2025-10-28

(E)-Methyl 3-(2-aminopyridin-3-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate
• methyl (2E)-3-(2-aminopyridin-3-yl)prop-2-enoate
• Methyl (E)-3-(2-aminopyridin-3-yl)acrylate
• MFCD13563054
• SCHEMBL15204602
• DTXSID90673585
• UPFAVCSTPFQWCW-SNAWJCMRSA-N
• methyl (E)-3-(2-aminopyridin-3-yl)prop-2-enoate
• Methyl 3-(2-aminopyridin-3-yl)acrylate
• AKOS006336194
• (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate, AldrichCPR
• 1203500-12-2
• 1452560-14-3

• MDL： MFCD13563054
• Inchi： 1S/C9H10N2O2/c1-13-8(12)5-4-7-3-2-6-11-9(7)10/h2-6H,1H3,(H2,10,11)/b5-4+
• InChI Key： UPFAVCSTPFQWCW-SNAWJCMRSA-N
• SMILES： O(C)C(/C=C/C1=CC=CN=C1N)=O

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.21000
• LogP: 1.43120

(E)-Methyl 3-(2-aminopyridin-3-yl)acrylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate

Introduction to (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate (CAS No: 1203500-12-2)

(E)-Methyl 3-(2-aminopyridin-3-yl)acrylate, with the CAS number 1203500-12-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of acrylate derivatives, characterized by its unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both an acrylate group and an aminopyridine moiety in its molecular structure imparts distinct reactivity and functionalization possibilities, which are leveraged in various research and industrial applications.

The aminopyridine moiety, specifically positioned at the 3-position of the pyridine ring, plays a crucial role in the compound's biological activity. Aminopyridines are well-known for their versatility as pharmacophores, contributing to the development of drugs with diverse therapeutic effects. In contrast, the acrylate group introduces reactivity that is useful for further chemical modifications, such as polymerization or coupling reactions. This combination makes (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate a compelling candidate for use in drug discovery and material science.

Recent advancements in medicinal chemistry have highlighted the importance of acrylate derivatives in the design of novel therapeutic agents. The ability to functionalize these compounds at multiple sites allows for the creation of complex molecular architectures with tailored biological activities. For instance, studies have demonstrated that acrylate-based molecules can exhibit inhibitory effects on specific enzymatic targets, making them potential candidates for treating various diseases. The incorporation of an aminopyridine group into such structures often enhances binding affinity and selectivity, which are critical factors in drug development.

In addition to its pharmaceutical applications, (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate has shown promise in the field of materials science. Its unique chemical properties make it suitable for use as a monomer in polymer synthesis, particularly in the creation of functionalized polymers that exhibit specific mechanical or biological properties. Researchers have explored its use in developing biodegradable polymers, which are essential for medical implants and drug delivery systems. The ability to incorporate this compound into polymer matrices offers new possibilities for creating advanced materials with enhanced performance characteristics.

The synthesis of (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include condensation reactions between appropriate precursors, followed by purification processes to isolate the desired product. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to ensure high yields and purity. These synthetic methodologies are critical for producing enough material for both research purposes and potential industrial applications.

From a biological perspective, (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate has been investigated for its potential therapeutic effects. Preclinical studies have suggested that this compound may interact with biological targets in ways that could lead to new treatments for conditions such as inflammation, cancer, and neurological disorders. The aminopyridine moiety is particularly noteworthy for its ability to modulate protein-protein interactions, which is a key mechanism underlying many diseases. By targeting these interactions, (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate could potentially disrupt disease pathways and restore normal cellular function.

The compound's structural features also make it amenable to further derivatization, allowing researchers to fine-tune its properties for specific applications. For example, modifications can be made to enhance solubility or improve metabolic stability, which are important considerations in drug development. Additionally, computational methods such as molecular modeling are increasingly used to predict how (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate will behave within biological systems. These approaches help guide experimental design and accelerate the discovery process.

In conclusion, (E)-Methyl 3-(2-aminopyridin-3-yl)acrylate (CAS No: 1203500-12-2) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural composition enables diverse applications, from drug development to advanced polymer synthesis. As research continues to uncover new uses for this compound, it is likely to remain a valuable tool for scientists working on innovative solutions across multiple disciplines.